5-Benzyloxy-2-methylbenzoic acid ethyl ester

• IUPAC Name: ethyl 2-methyl-5-phenylmethoxybenzoate
• InChI: InChI=1S/C17H18O3/c1-3-19-17(18)16-11-15(10-9-13(16)2)20-12-14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3
• InChI Key: GOOHUGGDBBUIIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)OCC2=CC=CC=C2)C
• Molecular Formula: C17H18O3
• DSSTOX Substance ID: DTXSID501209864
• Molecular Weight: 270.32 g/mol
• CAS RN: 2221812-01-5

Description

5-Benzyloxy-2-methylbenzoic acid ethyl ester is an organic compound with the molecular formula C17H18O3. It is widely used in various fields of research and industry.

Synthesis Analysis

Esters, including this compound, are usually prepared from carboxylic acids. The carboxylic acids are converted directly into esters by S N 2 reaction of a carboxylate ion with a primary alkyl halide or by Fischer esterification of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to an ester group and a benzyloxy group.

Chemical Reactions Analysis

Esters, including this compound, undergo various chemical reactions. They can be hydrolyzed, either by aqueous base or aqueous acid, to yield a carboxylic acid plus an alcohol. They can also be reduced by catalytic hydrogenation or with reducing metals in acid.

Scientific Research Applications

Environmental Fate and Behavior of Parabens

One relevant area of research involves the environmental fate and behavior of parabens, which are esters of para-hydroxybenzoic acid. These compounds, including variations like methylparaben and propylparaben, have been studied for their occurrence, degradation, and persistence in aquatic environments. Research by Haman et al. (2015) reviews the knowledge acquired over the last decade regarding the occurrence, fate, and behavior of parabens in aquatic environments, emphasizing their biodegradability and ubiquity in surface water and sediments due to the consumption of paraben-based products and continuous introduction into the environment (Haman, Dauchy, Rosin, & Munoz, 2015).

Health Aspects and Toxicity Evaluations

Further research has been conducted on the health aspects and toxicity evaluations of specific parabens. Soni et al. (2002) and Soni et al. (2001) provide comprehensive reviews on methyl paraben and propyl paraben, respectively, covering their use as antimicrobial preservatives in foods, drugs, and cosmetics, their absorption, metabolism, and the lack of evidence for accumulation in organisms. These studies contribute to understanding the safety profiles of such compounds, including potential impacts on human health and the environment (Soni, Taylor, Greenberg, & Burdock, 2002); (Soni, Burdock, Taylor, & Greenberg, 2001).

Synthetic Applications in Organic Chemistry

Research on synthetic utilities of o-phenylenediamines by Ibrahim (2011) presents methods developed for the synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines from the condensation of o-phenylenediamines with various electrophilic reagents. This review highlights the relevance of such synthetic pathways in creating compounds that may share structural or functional similarities with 5-Benzyloxy-2-methylbenzoic acid ethyl ester, underscoring the importance of these reactions in medicinal chemistry and drug development (Ibrahim, 2011).